Cas no 941905-39-1 (N-(2,4-dimethylphenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide
• CAS No: 941905-39-1
• MF: C₂₂H₂₈N₂O₄S
• MW: 416.533724784851
• CID: 6278689
• PubChem ID: 16826859
• Update Time: 2025-05-24

N-(2,4-dimethylphenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide
• N-(2,4-dimethylphenyl)-2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetamide
• F2267-0491
• N-(2,4-dimethylphenyl)-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide
• N-(2,4-dimethylphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide
• AKOS024634112
• 941905-39-1

• Inchi： 1S/C22H28N2O4S/c1-16-7-12-21(17(2)14-16)23-22(25)15-18-6-4-5-13-24(18)29(26,27)20-10-8-19(28-3)9-11-20/h7-12,14,18H,4-6,13,15H2,1-3H3,(H,23,25)
• InChI Key： LCKXFVVAFREGQR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CCCCC1CC(NC1C=CC(C)=CC=1C)=O)(=O)=O

Computed Properties

• Exact Mass: 416.17697855g/mol
• Monoisotopic Mass: 416.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.1Ų

Additional information on N-(2,4-dimethylphenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide

N-(2,4-Dimethylphenyl)-2-1-(4-Methoxybenzenesulfonyl)piperidin-2-ylacetamide: A Comprehensive Overview

N-(2,4-Dimethylphenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide, identified by the CAS registry number 941905-39-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a piperidine ring substituted with a sulfonyl group and an acetamide moiety. The presence of these functional groups makes it a versatile molecule, capable of participating in a wide range of chemical reactions and biological interactions.

The synthesis of N-(2,4-Dimethylphenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide involves a series of carefully designed steps to ensure the formation of the desired product. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of this compound. The use of modern catalytic systems and green chemistry principles has also contributed to the sustainability of its production process.

In terms of its chemical properties, this compound exhibits remarkable stability under various environmental conditions. Its solubility in organic solvents and its ability to form stable salts make it an attractive candidate for pharmaceutical formulations. Additionally, the presence of electron-donating groups on the aromatic rings enhances its reactivity in certain chemical transformations, further expanding its utility in organic synthesis.

Recent studies have highlighted the potential of CAS No 941905-39-1 as a key intermediate in the development of novel drug candidates. Its ability to modulate specific biological pathways has been explored in preclinical models, demonstrating promising results in areas such as inflammation and neurodegenerative diseases. The integration of computational chemistry techniques has also facilitated a deeper understanding of its molecular interactions, paving the way for further optimization.

The application of N-(2,4-Dimethylphenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide extends beyond pharmaceuticals. Its unique properties make it a valuable component in agrochemicals and specialty chemicals. For instance, its role as a bioactive agent in crop protection products has been explored, showcasing its potential to contribute to sustainable agriculture practices.

In conclusion, CAS No 941905-39-1, or N-(2,4-Dimethylphenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide, represents a significant advancement in modern organic chemistry. Its versatile structure, coupled with recent research findings, positions it as a pivotal compound in both academic and industrial settings. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.